Cas no 1804059-45-7 (Ethyl 4-(3-bromo-2-oxopropyl)-2-hydroxybenzoate)

• Product Name: Ethyl 4-(3-bromo-2-oxopropyl)-2-hydroxybenzoate
• CAS No: 1804059-45-7
• MF: C₁₂H₁₃BrO₄
• MW: 301.133223295212
• CID: 4955676
• Update Time: 2025-10-29

Ethyl 4-(3-bromo-2-oxopropyl)-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(3-bromo-2-oxopropyl)-2-hydroxybenzoate

• Inchi： 1S/C12H13BrO4/c1-2-17-12(16)10-4-3-8(6-11(10)15)5-9(14)7-13/h3-4,6,15H,2,5,7H2,1H3
• InChI Key： SRPGAKVQRPPJIR-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(C(=O)OCC)=C(C=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 280
• XLogP3: 2.7
• Topological Polar Surface Area: 63.6

Additional information on Ethyl 4-(3-bromo-2-oxopropyl)-2-hydroxybenzoate

Comprehensive Overview of Ethyl 4-(3-bromo-2-oxopropyl)-2-hydroxybenzoate (CAS No. 1804059-45-7)

Ethyl 4-(3-bromo-2-oxopropyl)-2-hydroxybenzoate (CAS No. 1804059-45-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This ester derivative, featuring a bromo-substituted keto group and a hydroxybenzoate backbone, serves as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its applications in drug development, particularly in the design of bioactive molecules targeting inflammation and metabolic disorders.

The compound's molecular structure, characterized by the presence of a reactive bromo moiety and an ethyl ester group, makes it a valuable building block for organic synthesis. Its CAS number 1804059-45-7 is frequently searched in academic databases, reflecting its relevance in modern medicinal chemistry. Recent studies highlight its potential as a precursor for enzyme inhibitors, aligning with the growing demand for targeted therapies in precision medicine.

In the context of green chemistry, Ethyl 4-(3-bromo-2-oxopropyl)-2-hydroxybenzoate has been investigated for its compatibility with sustainable synthetic protocols. The compound's solubility profile and stability under mild conditions make it suitable for eco-friendly reaction systems, a trending topic in pharmaceutical manufacturing. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to validate its purity, addressing the industry's emphasis on quality control.

From a commercial perspective, the demand for CAS 1804059-45-7 is driven by its utility in high-value chemical synthesis. Suppliers often emphasize its low toxicity and high reactivity, which are critical factors for laboratory-scale applications. The compound's patent landscape reveals its incorporation in proprietary formulations, particularly in cosmeceuticals and nutraceuticals, sectors experiencing exponential growth due to consumer interest in wellness products.

Future research directions for Ethyl 4-(3-bromo-2-oxopropyl)-2-hydroxybenzoate may focus on its structure-activity relationships (SAR) to optimize its efficacy in biological systems. With advancements in computational chemistry, in silico modeling of this compound could accelerate its adoption in drug discovery pipelines. As regulatory frameworks evolve, compliance with REACH and other global chemical standards will further shape its industrial applications.